Cas no 888327-52-4 (1-3-chloro-4-(trifluoromethyl)phenylpiperazine)

• Product Name: 1-3-chloro-4-(trifluoromethyl)phenylpiperazine
• CAS No: 888327-52-4
• MF: C₁₁H₁₂ClF₃N₂
• MW: 264.674592018127
• CID: 706847
• PubChem ID: 53413985
• Update Time: 2025-04-19

1-3-chloro-4-(trifluoromethyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[3-chloro-4-(trifluoromethyl)phenyl]-
• 1-[3-Chloro-4-(trifluoromethyl)phenyl]piperazine
• 1-3-chloro-4-(trifluoromethyl)phenylpiperazine
• 1-(3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL)PIPERAZINE
• A842968
• SCHEMBL1471288
• IFMFEHFWMSDRSP-UHFFFAOYSA-N
• 888327-52-4
• GS1603
• DTXSID00696745
• EN300-1165114

• Inchi： 1S/C11H12ClF3N2/c12-10-7-8(17-5-3-16-4-6-17)1-2-9(10)11(13,14)15/h1-2,7,16H,3-6H2
• InChI Key： IFMFEHFWMSDRSP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)N1CCNCC1

Computed Properties

• Exact Mass: 264.064
• Monoisotopic Mass: 264.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų